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Solubility and Physicochemical Properties of
Propargite

The quantitative data on propargite's solubility and key physical properties are summarized in the table

below for easy comparison.

Property Value Conditions / Notes Source

Water Solubility 0.215 mg/L (or 215 µg/L) 20°C, pH 7 [1] [2]

Log P (Octanol-
Water)

5.7 Indicates high
lipophilicity

[1] [2]

Physical State Dark yellow-brown/amber viscous
liquid

[1] [3]

Melting Point <25 °C [2]

Density 1.10 g/cm³ [3]
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The following diagram illustrates the relationship between propargite's key physicochemical properties and

their implications:
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Relationship between propargite's key properties and their research implications.

Solubility in Organic Solvents

Propargite is highly miscible with various organic solvents, a characteristic critical for formulating

commercial products. The data below shows its solubility is 200,000 mg/L at 20°C in several common

solvents [1].

Hexane [1]

Toluene [1]
Dichloromethane [1]

Acetone [1]

Other sources note it is also slightly soluble in chloroform and hexane, and is generally miscible in organic

solvents [2] [3]. This high lipophilicity aligns with its high Log P value and supports its typical formulation

as emulsifiable concentrates (EC) and wettable powders [1].

Synthesis and Metabolic Pathways

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s588211?utm_src=pdf-body
https://www.smolecule.com/products/s588211?utm_src=pdf-body-img
https://www.smolecule.com/products/s588211?utm_src=pdf-body
https://www.smolecule.com/products/s588211?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/547.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/547.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/547.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/547.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/547.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3346491.htm
https://en.wikipedia.org/wiki/Propargite
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/547.htm
https://www.smolecule.com/products/s588211?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


While specific analytical protocols for solubility determination were not located, the search results provide

insight into its synthesis and metabolic fate, which are relevant for a technical guide.

Commercial Synthesis: The industrial synthesis begins with reacting 4-tert-butylphenol with
cyclohexene oxide under acidic conditions to form an ether linkage. This intermediate is then

esterified with propargyl sulfonyl chloride in the presence of a base like triethylamine or pyridine,
typically in organic solvents like dichloromethane or toluene. The crude product is then purified via

distillation or solvent extraction [1].
Metabolic Fate: After absorption, propargite undergoes hydrolysis at the sulfite ester, followed by

oxidation and hydroxylation. Its metabolites are eliminated in both urine and feces [4].

The following chart outlines this metabolic pathway:
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Primary metabolic pathway of propargite in biological systems.

Key Handling and Safety Considerations

For laboratory handling, note these key points:
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Toxicity Profile: Propargite exhibits low acute oral and dermal toxicity in animal studies but is a

strong eye and skin irritant and can cause chemical burns and sensitization [1] [4].
Mode of Action: It acts as a non-systemic acaricide with contact action, inhibiting mitochondrial ATP

synthase (IRAC MoA class 12C) [1] [3].
Environmental Impact: It is highly toxic to amphibians, fish, and zooplankton, and has potential

carcinogenicity [3].

Conclusion and Research Implications

In summary, propargite is a highly lipophilic compound with very low water solubility and high miscibility

in organic solvents. This profile directly influences its formulation, environmental behavior, and potential for

bioaccumulation [1].

For formulation scientists, the high organic solubility indicates a need for surfactants and
emulsifiers for effective aqueous application.

For environmental researchers, the low water solubility and high Log P suggest high potential for
adsorption to soil and organic matter, but also a risk of bioaccumulation in the food chain.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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